Cas no 868047-80-7 (BENZENE, 1-BROMO-5-(1,1-DIMETHYLETHYL)-2-METHOXY-3-NITRO-)

• Product Name: BENZENE, 1-BROMO-5-(1,1-DIMETHYLETHYL)-2-METHOXY-3-NITRO-
• CAS No: 868047-80-7
• MF: C₁₁H₁₄BrNO₃
• MW: 288.137762546539
• CID: 3368329
• PubChem ID: 57550024
• Update Time: 2025-04-21

BENZENE, 1-BROMO-5-(1,1-DIMETHYLETHYL)-2-METHOXY-3-NITRO- Chemical and Physical Properties

Names and Identifiers

• BENZENE, 1-BROMO-5-(1,1-DIMETHYLETHYL)-2-METHOXY-3-NITRO-
• DB-107755
• OBPFDKFVBLUHMQ-UHFFFAOYSA-N
• 1-bromo-5-(tert-butyl)-2-methoxy-3-nitrobenzene
• 868047-80-7
• 2-bromo-4-tert-butyl-6-nitroanisole
• SCHEMBL4047397

• Inchi： 1S/C11H14BrNO3/c1-11(2,3)7-5-8(12)10(16-4)9(6-7)13(14)15/h5-6H,1-4H3
• InChI Key： OBPFDKFVBLUHMQ-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C=1)C(C)(C)C)[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 287.01571Da
• Monoisotopic Mass: 287.01571Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 55.1Ų